Cas no 57-91-0 (Alpha-Estradiol)

• Product Name: Alpha-Estradiol
• CAS No: 57-91-0
• MF: C₁₈H₂₄O₂
• MW: 272.3820
• MDL: MFCD00064144
• CID: 33679
• PubChem ID: 135727368
• Update Time: 2025-09-28

Alpha-Estradiol Chemical and Physical Properties

Names and Identifiers

• Epiestradiol
• 17a-Estradiol
• Estra-1,3,5(10)-triene-3,17a-diol
• 17α-Estradiol
• α-Estradiol
• alpha-Estradiol
• (8R,9S,13S,14S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• 17a-Estradiol Solution
• 17A-ESTRADIOL-CARC
• E-2
• Estradiol
• ESTRADIOL, 17a-(P)
• ESTRADIOL, 17a-(RG)
• 17alpha-Estradiol
• 3,17-Dihydroxyestratriene
• Epiestradial
• Epiestrol
• Estradiol-17alpha
• Estradiol-17α
• trans-4-Hydroxycrotonic acid
• [ "" ]
• 17-alpha-Estradiol
• 17
• A-estradiol
• 17-Epiestradiol
• 17alpha estradiol
• 17.alpha.-Estradiol
• 17.alpha.-Oestradiol
• Estradiol, 17.alpha.-
• VOXZDWNPVJITMN-SFF
• Alfatradiol
• Estra-1,3,5(10)-triene-3,17alpha-diol (17alpha-Estradiol, 17-epi-Estradiol)
• KBioGR_002281
• 13b-Methyl-1,3,5(10)-gonatriene-3,17a-diol
• MITO-4509
• Oestra-1,3,5(10)-triene-3,17a-diol
• CS-0014231
• 17A-ESTRADIOL [WHO-DD]
• NCGC00161666-04
• E0919
• 17alpha-Estradiol (17-epi-Estradiol; Estra-1,3,5(10)-triene-3,17alpha-diol)
• 3,17.alpha.-Dihydroxyestra-1,3,5(10)-triene
• Oestra-1,3,5(10)-triene-3,17alpha-diol
• ABP-150
• Estra-1,5(10)-triene-3,17.alpha.-diol
• ESTRADIOL, ALPHA-
• Estra-1,3,5(10)-triene-3,17.alpha.-diol
• H10403
• 17-alpha-Estradiol 100 microg/mL in Acetonitrile
• ETHINYLESTRADIOL IMPURITY L [EP IMPURITY]
• UPCMLD-DP131:001
• MFCD00064144
• 17?-Estradiol
• 57-91-0
• 17 alpha-estradiol
• BDBM20624
• D07121
• BIDD:ER0163
• 17-epi-Estradiol
• 3,17alpha-Dihydroxy-1,3,5(10)-estratriene
• C02537
• 17a-Oestradiol
• NCGC00258814-01
• 3VQ38D63M7
• I+/--Astradiol
• Oestradiol-17alpha
• NCGC00161666-03
• KBioSS_002282
• Estra-1,3,5(10)-triene-3,17-diol, (17a)-
• CAS-57-91-0
• .ALPHA.-ESTRADIOL [MI]
• GTPL12600
• Q4721888
• BRN 2698044
• Oestradiol-17-alpha
• KBio2_004849
• NCGC00161666-02
• alpha-Estradiol, VETRANAL(TM), analytical standard
• .alpha.-Estradiol
• s5910
• 3,17-alpha-Dihydroxyoestra-1,3,5(10)-triene
• Oestra-1,5(10)-triene-3,17.alpha.-diol
• WLN: L E5 B666TTT&J E1 FQ OQ 17-ALPHA
• 3,17.alpha.-Dihydroxyoestra-1,3,5(10)-triene
• Alfatradiol (INN)
• ESTRADIOL HEMIHYDRATE IMPURITY B [EP IMPURITY]
• (1S,10R,11S,14R,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-triene-5,14-diol
• alpha-Estradiol, 98%
• alpha -Estradiol
• SCHEMBL121568
• 3,17alpha-Dihydroxyoestra-1,3,5(10)-triene
• NSC 20293
• C18H24O2
• Tox21_303644
• 1,3,5-Estratriene-3,17-alpha-diol
• (8R,9S,13S,14S,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Estradiol, .alpha.-
• MX-4509
• HY-B0141A
• KBio2_002281
• NS00075580
• HB2493
• Estra-1,3,5(10)-triene-3,17-diol, (17-alpha)-
• NCGC00161666-01
• LMST02010029
• UNII-3VQ38D63M7
• 3,17alpha-Dihydroxyestra-1,3,5(10)-triene
• Estra-1,3,5(10)-triene-3,17alpha-diol (17alpha-Estradiol; 17-epi-Estradiol)
• 4-06-00-06611 (Beilstein Handbook Reference)
• KBio3_002761
• Estra-1,3,5(10)-triene-3,17alpha-diol
• 3,17a-Dihydroxyestra-1,3,5(10)-triene
• NCGC00256569-01
• 1,3,5-Estratriene-3,17a-diol
• Estra-1,3,5(10)-triene-3,17-diol, (17.alpha.)-
• ALFATRADIOL [MART.]
• 1ST2270
• alpha-Estradiol, powder, >=98% (TLC)
• 23E54080-77C2-4457-A388-FCBCE0B68C38
• Oestradiol-17.alpha.
• 1,5-Estratriene-3,17.alpha.-diol
• CHEBI:17160
• Estradiol, 17alpha-
• NSC20293
• 1,3,5(10)-Estratriene-3,17alpha-diol
• Alphaestradiol powder
• Tox21_201262
• AC-2168
• Ethinyl Estradiol Impurity L
• UPCMLD-DP131
• DTXCID702377
• 3,17a-Dihydroxyoestra-1,3,5(10)-triene
• 1,3,5-Estratriene-3,17.alpha.-diol
• AKOS024457306
• (17alpha)-estra-1,3,5(10)-triene-3,17-diol
• Estra-1,5(10)-triene-3,17-diol, (17.alpha.)-
• 13beta-methyl-1,3,5(10)-gonatrien-3,17alpha-diol
• 3,3,5(10)-triene
• cMAP_000011
• CHEMBL286452
• GS-5672
• 17alpha-E2
• DTXSID8022377
• CCRIS 7203
• Estradiol 17-.alpha.
• Alfatradiol [INN]
• KBio2_007417
• Oestra-1,3,5(10)-triene-3,17.alpha.-diol
• EINECS 200-354-8
• Alpha-Estradiol

• MDL： MFCD00064144
• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1
• InChI Key： VOXZDWNPVJITMN-SFFUCWETSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4C([H])=C(C([H])=C([H])C=4[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 272.17800
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Powder
• Density: 1.0708 (rough estimate)
• Melting Point: 222.0 to 226.0 deg-C
• Boiling Point: 355.44°C (rough estimate)
• Flash Point: 209.6±23.3 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: ethanol: 50 mg/mL, clear, colorless
• PSA: 40.46000
• LogP: 3.60920
• Solubility: Soluble in ethanol, acetone and alkaline aqueous solution, 1g soluble in more than 100ml of boiling benzene, slightly soluble in ether and chloroform, insoluble in water and dilute acid.
• Merck: 3704
• Specific Rotation: D20 +53 to +56° (c = 0.9 in dioxane)

Alpha-Estradiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R40;R48
• Safety Instruction： 53-45-24/25-22
• FLUKA BRAND F CODES：8-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：KG3750000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R40; R48
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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